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Compound of Interest

Compound Name: (1-Benzylpiperidin-2-yl)methanol

Cat. No.: B1271878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of (1-
Benzylpiperidin-2-yl)methanol, a key intermediate in various synthetic applications. This

document outlines its known physical characteristics, detailed experimental protocols for their

determination, and a logical workflow for property analysis.

Core Physical Properties
(1-Benzylpiperidin-2-yl)methanol is a colorless to light yellow liquid at ambient temperature.

[1] A summary of its key physical properties is presented in the table below.
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Physical Property Value Notes

Molecular Formula C₁₃H₁₉NO

Molecular Weight 205.30 g/mol [2]

Boiling Point 134 °C at 0.15 mmHg [1]

Density (Predicted) 1.056 ± 0.06 g/cm³ [1]

Physical Form Liquid [2]

pKa (Predicted) 15.08 ± 0.10 [1]

Solubility
Insoluble in water; Soluble in

most organic solvents.

Based on the properties of

similar N-benzylpiperidine

compounds.

Experimental Protocols
Detailed methodologies for the determination of the key physical properties of (1-
Benzylpiperidin-2-yl)methanol are provided below. These protocols are adapted from

standard laboratory procedures for liquid organic compounds.

Determination of Boiling Point (Reduced Pressure)
The boiling point of (1-Benzylpiperidin-2-yl)methanol is determined at reduced pressure to

prevent decomposition at higher temperatures. A vacuum distillation apparatus is employed.

Apparatus:

Round-bottom flask

Claisen adapter

Thermometer (with appropriate range)

Vigreux column (short path)

Condenser
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Receiving flask

Vacuum pump

Manometer

Heating mantle with a magnetic stirrer

Boiling chips or magnetic stir bar

Procedure:

Place a magnetic stir bar or boiling chips into the round-bottom flask.

Add approximately 10-15 mL of (1-Benzylpiperidin-2-yl)methanol to the flask.

Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed with

vacuum grease.

Position the thermometer bulb so that the top of the bulb is level with the side arm of the

Claisen adapter leading to the condenser.

Begin circulating cold water through the condenser.

Turn on the magnetic stirrer to ensure smooth boiling.

Gradually evacuate the system using the vacuum pump to the desired pressure (e.g., 0.15

mmHg), monitored by the manometer.

Slowly heat the sample using the heating mantle.

Record the temperature at which the liquid is actively boiling and a steady stream of

condensate is collected in the receiving flask. This temperature is the boiling point at the

recorded pressure.

Determination of Density
The density of liquid (1-Benzylpiperidin-2-yl)methanol can be accurately determined using a

pycnometer or a graduated cylinder and a balance for a less precise measurement.
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Apparatus:

Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

Clean and thoroughly dry the pycnometer.

Determine and record the mass of the empty, dry pycnometer.

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 20 °C) until it reaches thermal equilibrium.

Adjust the volume of the water to the pycnometer's calibration mark, ensuring no air bubbles

are present.

Dry the outside of the pycnometer and record its mass.

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with (1-Benzylpiperidin-2-yl)methanol and repeat steps 3-5.

Calculate the density using the following formula: Density = (Mass of liquid) / (Volume of

liquid) Volume of liquid = (Mass of water) / (Density of water at the experimental

temperature)

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the characterization of the physical

properties of (1-Benzylpiperidin-2-yl)methanol.
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Workflow for Physical Property Determination of (1-Benzylpiperidin-2-yl)methanol

Obtain Pure Sample of
(1-Benzylpiperidin-2-yl)methanol

Determine Physical State
(Solid/Liquid/Gas) at RT

Determine Solubility
(Qualitative)Liquid

Determine Boiling Point
(Reduced Pressure)

Compile Data in a
Structured Table

Determine Density

Click to download full resolution via product page

Caption: Workflow for Physical Property Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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